5-Methoxycarbonyl-2-methylphenylboronic acid
Overview
Description
5-Methoxycarbonyl-2-methylphenylboronic acid (5-MOMPBA) is an organoboron compound that has become increasingly popular in the field of scientific research due to its wide range of applications. 5-MOMPBA is an important tool for chemists and biologists alike, and has been used to synthesize a variety of compounds, as well as to study the biochemical and physiological effects of these compounds.
Scientific Research Applications
1. Catalyst in Esterification Reactions
5-Methoxycarbonyl-2-methylphenylboronic acid has been utilized as a versatile esterification reagent in palladium-catalyzed methoxycarbonylation of arylboronic acid. This process is notable for its mild reaction conditions and tolerance to various substituents, including sensitive ones like -Cl, -Br, and free -NH2. Its applications extend to the late-stage esterification of pharmaceutical drugs, demonstrating its broad utility in this method (Cao et al., 2020).
2. Use in Enantioselective Recognition
The compound has been involved in the synthesis of axially chiral anti-isomers stable to racemization. In submillimolar concentrations, it can act as a circular dichroism sensor to detect a wide range of chiral amines, highlighting its potential in enantioselective recognition (Ghosn & Wolf, 2011).
3. In C-H Silylation Processes
This compound is used in o-C-H silylation of arylboronic acids using specific directing agents. This process allows regioselective silylation in good yields for various phenylboronic acids with different para-substituents. The silylated products are further utilized in Suzuki-Miyaura coupling and other processes, demonstrating its versatility in C-H silylation (Ihara & Suginome, 2009).
4. In Fluorescence Quenching Studies
The compound has been studied for its role in fluorescence quenching of related boronic acid derivatives. Using aniline as a quencher, the research explores various quenching parameters and suggests that a static quenching mechanism is active, with implications for understanding the fluorescence properties of these compounds (Geethanjali, Nagaraja, & Melavanki, 2015).
Safety and Hazards
This chemical is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is harmful if swallowed . Therefore, it is recommended to use personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
(5-methoxycarbonyl-2-methylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BO4/c1-6-3-4-7(9(11)14-2)5-8(6)10(12)13/h3-5,12-13H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGNCKSWGMBDXGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)C(=O)OC)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30478955 |
Source
|
| Record name | 5-METHOXYCARBONYL-2-METHYLPHENYLBORONIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30478955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
876189-18-3 |
Source
|
| Record name | 5-METHOXYCARBONYL-2-METHYLPHENYLBORONIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30478955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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